![molecular formula C14H12N4OS2 B253813 N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide](/img/structure/B253813.png)
N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide
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Overview
Description
N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide, also known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide exerts its effects through the inhibition of specific enzymes and proteins, leading to downstream effects on various cellular processes. For example, it has been shown to inhibit the activity of histone deacetylases, leading to changes in gene expression and cell differentiation. It has also been shown to inhibit the activity of protein kinases, leading to changes in cell signaling pathways and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. It has also been shown to have effects on cell differentiation, apoptosis, and cell signaling pathways.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide is its potent inhibitory effects on various enzymes and proteins, making it a valuable tool for studying disease pathogenesis and potential therapeutic targets. However, one limitation is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for research on N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide, including:
1. Further studies on its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and infectious diseases.
2. Studies on its potential toxicity and off-target effects, and the development of more selective inhibitors.
3. Studies on its mechanism of action and downstream effects on various cellular processes.
4. Development of novel drug delivery systems for this compound to enhance its efficacy and reduce potential toxicity.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound to optimize dosing regimens and improve therapeutic outcomes.
In conclusion, this compound is a promising small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Its potent inhibitory effects on various enzymes and proteins make it a valuable tool for studying disease pathogenesis and potential therapeutic targets. However, its potential toxicity and off-target effects need to be carefully evaluated in preclinical studies, and further research is needed to fully understand its mechanism of action and downstream effects on various cellular processes.
Synthesis Methods
The synthesis of N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide involves the reaction of 2-mercaptoacetamide with 2-bromo-1,3-benzothiazole, followed by the reaction of the resulting intermediate with 6-methyl-4-chloropyrimidine. The final product is obtained through purification and characterization by various analytical techniques.
Scientific Research Applications
N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and infectious diseases. It has been shown to have potent inhibitory effects on various enzymes and proteins, such as protein kinases and histone deacetylases, which play important roles in disease pathogenesis.
properties
Molecular Formula |
C14H12N4OS2 |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylacetamide |
InChI |
InChI=1S/C14H12N4OS2/c1-9-6-13(16-8-15-9)20-7-12(19)18-14-17-10-4-2-3-5-11(10)21-14/h2-6,8H,7H2,1H3,(H,17,18,19) |
InChI Key |
ISVRIVALTYJOQS-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=N1)SCC(=O)NC2=NC3=CC=CC=C3S2 |
Canonical SMILES |
CC1=CC(=NC=N1)SCC(=O)NC2=NC3=CC=CC=C3S2 |
Origin of Product |
United States |
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